Cas no 52583-03-6 (N-methyl-3-(2-phenyltricyclo[3.3.1.1~3,7~]dec-1-yl)propan-1-amine hydrochloride (1:1))

N-methyl-3-(2-phenyltricyclo[3.3.1.1~3,7~]dec-1-yl)propan-1-amine hydrochloride (1:1) structure
52583-03-6 structure
Product Name:N-methyl-3-(2-phenyltricyclo[3.3.1.1~3,7~]dec-1-yl)propan-1-amine hydrochloride (1:1)
CAS No:52583-03-6
MF:C20H30ClN
MW:319.911904811859
CID:1578441
PubChem ID:40444
Update Time:2025-04-21

N-methyl-3-(2-phenyltricyclo[3.3.1.1~3,7~]dec-1-yl)propan-1-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • N-methyl-3-(2-phenyltricyclo[3.3.1.1~3,7~]dec-1-yl)propan-1-amine hydrochloride (1:1)
    • N-Methyl-3-(2-phenyladamantan-1-yl)propan-1-amine hydrochloride (1:1)
    • tricyclo[3.3.1.1~3,7~]decane-1-propanamine, N-methyl-2-phenyl-, hydrochloride (1:1)
    • N-methyl-3-(2-phenyl-1-adamantyl)propan-1-amine,hydrochloride
    • 52583-03-6
    • N-Methyl-3-(2-phenyladamantan-1-yl)propan-1-amine--hydrogen chloride (1/1)
    • DTXSID50967013
    • ADAMANTANE, 1-(3-METHYLAMINOPROPYL)-2-PHENYL-, HYDROCHLORIDE
    • Propylamine, N-methyl-3-(2-phenyl-1-adamantyl)-, hydrochloride
    • Inchi: 1S/C20H29N.ClH/c1-21-9-5-8-20-13-15-10-16(14-20)12-18(11-15)19(20)17-6-3-2-4-7-17;/h2-4,6-7,15-16,18-19,21H,5,8-14H2,1H3;1H
    • InChI Key: DDRGWEZDDZXEBZ-UHFFFAOYSA-N
    • SMILES: Cl.N(C)CCCC12CC3CC(CC(C3)C1C1C=CC=CC=1)C2

Computed Properties

  • Exact Mass: 319.2069
  • Monoisotopic Mass: 319.2066777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

N-methyl-3-(2-phenyltricyclo[3.3.1.1~3,7~]dec-1-yl)propan-1-amine hydrochloride (1:1) Related Literature

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